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Compound of Interest

Compound Name: p-METHOXYCINNAMALDEHYDE

Cat. No.: B158666 Get Quote

This guide provides a comprehensive overview of p-methoxycinnamaldehyde, detailing its

chemical identity, physical properties, synthesis, and biological activities for researchers,

scientists, and drug development professionals.

Chemical Identity
IUPAC Name: (2E)-3-(4-methoxyphenyl)prop-2-enal[1][2]

Synonyms: 4-Methoxycinnamaldehyde, trans-p-Methoxycinnamaldehyde, p-

Methoxycinnamic aldehyde, (E)-3-(4-methoxyphenyl)acrylaldehyde, 3-(4-Methoxyphenyl)-2-

propenal[1][2][3]

Physicochemical Properties
p-Methoxycinnamaldehyde is a solid, crystalline substance, appearing as white to yellowish

crystals, and is characterized by a spicy, floral odor. It is almost insoluble in water but soluble in

alcohols and oils.
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Property Value Unit Source

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

Melting Point 55 - 60 °C

Boiling Point 145 °C at 7 mmHg

Flash Point 110 °C

Water Solubility Insoluble

logP 2.07

Vapor Pressure 0.001 mmHg at 25 °C (est.)

Experimental Protocols
Synthesis via Claisen-Schmidt Condensation
p-Methoxycinnamaldehyde can be synthesized via a base-catalyzed aldol condensation,

specifically a Claisen-Schmidt condensation, between p-anisaldehyde and acetaldehyde. The

following is a representative protocol adapted from general Claisen-Schmidt reaction

procedures.

Objective: To synthesize p-methoxycinnamaldehyde.

Materials:

p-Anisaldehyde

Acetaldehyde

Sodium hydroxide (NaOH)

Ethanol

Deionized water
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Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Büchner funnel and filter paper

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve p-

anisaldehyde in ethanol. Cool the flask in an ice bath.

Base Addition: Prepare a solution of sodium hydroxide in a mixture of ethanol and water.

Slowly add this basic solution to the stirred solution of p-anisaldehyde using a dropping

funnel, ensuring the temperature remains low.

Acetaldehyde Addition: Slowly add acetaldehyde to the reaction mixture. A precipitate is

expected to form as the reaction proceeds.

Reaction: Allow the mixture to stir at a low temperature for several hours or until the reaction

is complete (monitored by TLC).

Isolation of Product: Once the reaction is complete, pour the mixture into cold water. Collect

the resulting solid precipitate by vacuum filtration using a Büchner funnel.

Purification: Wash the crude product with cold water to remove any residual sodium

hydroxide. The product can be further purified by recrystallization from a suitable solvent,

such as ethanol.

Drying and Characterization: Dry the purified crystals. The final product's identity and purity

can be confirmed by measuring its melting point and using spectroscopic techniques such as

NMR and IR spectroscopy.
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Biological Activity: Antiviral Properties
p-Methoxycinnamaldehyde has demonstrated significant bioactivity, notably as an antiviral

agent against the human respiratory syncytial virus (RSV). Research indicates that its

mechanism of action involves the inhibition of the early stages of the viral life cycle.

The compound effectively inhibits the cytopathic effects of RSV in cell cultures. Its primary

mode of action is the interference with viral entry into the host cell. This is achieved by blocking

both the attachment of the virus to the cell surface and the subsequent internalization of the

virus. The workflow below illustrates this inhibitory effect on the RSV life cycle.
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Caption: Inhibition of RSV by p-Methoxycinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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